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Compound of Interest

Compound Name: 2-(Oxan-2-yllmorpholine

Cat. No.: B15324385

Disclaimer: No direct toxicological data for 2-(Oxan-2-yl)morpholine was found in publicly
available literature. This document provides a preliminary toxicity assessment based on data
available for the parent compound, morpholine, and closely related analogues. The information
herein should be interpreted with caution and serves as a guide for initial risk assessment and
future experimental design. The hazard statements for the related compound, 2-(oxan-4-
yl)morpholine hydrochloride, suggest it may cause skin irritation (H315), serious eye irritation
(H319), and respiratory irritation (H335).

Introduction

2-(Oxan-2-yl)morpholine is a heterocyclic compound incorporating both a morpholine and an
oxane (tetrahydropyran) ring system. As a morpholine derivative, its toxicological profile is of
interest to researchers, scientists, and drug development professionals. This guide summarizes
the available toxicity data for morpholine as a surrogate to infer the potential hazards of 2-
(Oxan-2-yl)morpholine. It provides an overview of acute toxicity, irritation potential, and
genotoxicity, along with detailed experimental protocols for key toxicological assays.

Quantitative Toxicity Data for Morpholine

The following tables summarize the acute toxicity data for morpholine across different species
and routes of exposure.

Table 1: Acute Oral Toxicity of Morpholine
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Species Sex Route LD50 Reference(s)

Rat - Oral 1.05 g/kg bw [1]

1.6 g/kg bw (1:4
Rat - Oral o [1]
agueous dilution)

) ] 0.9 g/kg bw (1:4
Guinea Pig - Oral o [1]
agueous dilution)

Table 2: Acute Dermal and Inhalation Toxicity of Morpholine

. Exposure Reference(s
Species Sex Route LD50 / LC50 ]
Time )
Rabbit - Dermal 0.5 ml/kg - [1]
) 2250 ppm
Rat Male Inhalation - [1]
(8010 mg/m3)
) 2150 ppm
Rat Female Inhalation - [1]
(7650 mg/m3)
1450 ppm
Mouse Male Inhalation - [1]
(5160 mg/m3)
] 1900 ppm
Mouse Female Inhalation - [1]

(6760 mg/m3)

Irritation and Sensitization

Morpholine is a known irritant to the skin, eyes, and respiratory tract.

o Skin Irritation: It is a strong skin irritant in rabbits and guinea pigs, causing necrosis after

dermal application.[1]

o Eye Irritation: Morpholine is a strong eye irritant in rabbits.[1] Human exposure to high levels
has been associated with corneal oedema, hazy vision, and halo phenomena.[1]
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Respiratory Irritation: Inhalation can cause lachrymation, rhinitis, and irritation of the lower
airways in humans.[1]

Genotoxicity and Carcinogenicity

Genotoxicity: Morpholine did not induce mutations in bacteria or chromosomal aberrations in
Chinese hamster lung fibroblasts.[2] However, it can react with nitrites to form N-
nitrosomorpholine (NMOR), a known mutagen and carcinogen.[3]

Carcinogenicity: Morpholine itself was not found to be carcinogenic in oral and inhalation
studies in rats. However, the potential for in vivo formation of the carcinogenic N-
nitrosomorpholine is a significant concern.[3]

Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan

crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.

Compound Treatment: Expose the cells to various concentrations of the test compound for a
specified duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow formazan
formation.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan
crystals.
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» Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to an untreated control.

MTT Assay Workflow

24h incubation ( \ Defined exposure time (
Seed cells in 96-well plate »| Treat with 2-(O; ‘Cdu MTT reagent Incubate (2-4h) Add solubilization solution Measure absorbance (570nm) Calculate cell viability

OECD 423 Acute Oral Toxicity Workflow

(Start with 3 animals at a defined dose)
Administer single oral dose)

i A

(Observe for 14 days)

Higher or lower dose
Mortality?

Yes No

(Stop test and Classify) {Dose next set of animals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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